Cas no 81728-04-3 (Hydrazinecarboximidamide,2-[(2-chloro-4-nitrophenyl)(4-chlorophenyl)methylene]-N-methyl-, hydrochloride(1:1))
![Hydrazinecarboximidamide,2-[(2-chloro-4-nitrophenyl)(4-chlorophenyl)methylene]-N-methyl-, hydrochloride(1:1) structure](https://www.kuujia.com/scimg/cas/81728-04-3x500.png)
81728-04-3 structure
Product name:Hydrazinecarboximidamide,2-[(2-chloro-4-nitrophenyl)(4-chlorophenyl)methylene]-N-methyl-, hydrochloride(1:1)
Hydrazinecarboximidamide,2-[(2-chloro-4-nitrophenyl)(4-chlorophenyl)methylene]-N-methyl-, hydrochloride(1:1) Chemical and Physical Properties
Names and Identifiers
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- Hydrazinecarboximidamide,2-[(2-chloro-4-nitrophenyl)(4-chlorophenyl)methylene]-N-methyl-, hydrochloride(1:1)
- 1-[(E)-[(2-chloro-4-nitrophenyl)-(4-chlorophenyl)methylidene]amino]-2-methylguanidine,hydrochloride
- (2E)-2-[(2-Chloro-4-nitrophenyl)(4-chlorophenyl)methylidene]-N'-methylhydrazine-1-carboximidamide--hydrogen chloride (1/1)
- NSC-324325
- DTXSID80714557
- NSC324325
- 81728-04-3
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- Inchi: InChI=1S/C15H13Cl2N5O2.ClH/c1-19-15(18)21-20-14(9-2-4-10(16)5-3-9)12-7-6-11(22(23)24)8-13(12)17;/h2-8H,1H3,(H3,18,19,21);1H/b20-14+;
- InChI Key: OMZUMBIEWYZMIS-RANVTSCRSA-N
- SMILES: CN=C(N)NN=C(C1=CC=C(C=C1)Cl)C2=C(C=C(C=C2)[N+](=O)[O-])Cl.Cl
Computed Properties
- Exact Mass: 401.021308
- Monoisotopic Mass: 401.021308
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 501
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 109
Experimental Properties
- Density: 1.459
- Boiling Point: 520.739°C at 760 mmHg
- Flash Point: 268.733°C
- Refractive Index: 1.657
Hydrazinecarboximidamide,2-[(2-chloro-4-nitrophenyl)(4-chlorophenyl)methylene]-N-methyl-, hydrochloride(1:1) Related Literature
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Guang-Bo Wang,Sha Li,Cai-Xin Yan,Qian-Qian Lin,Fu-Cheng Zhu,Yan Geng,Yu-Bin Dong Chem. Commun., 2020,56, 12612-12615
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Surya Prakash Singh,V. Anusha,K. Bhanuprakash,A. Islam,L. Han RSC Adv., 2013,3, 26035-26046
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Damir A. Popov,John M. Luna,Nicholas M. Orchanian,Ralf Haiges,Courtney A. Downes,Smaranda C. Marinescu Dalton Trans., 2018,47, 17450-17460
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Carmine Coluccini,Dario Pasini,Angelo Taglietti Dalton Trans., 2007, 1588-1592
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Cristina Wippert Rodrigues,Christian Limberg,Hans Pritzkow Chem. Commun., 2004, 2734-2735
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